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Compound of Interest

Compound Name: Cerium--nickel (1/4)

Cat. No.: B15435425 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive interpretation of the Cerium-Nickel (Ce-Ni)

binary phase diagram. The information is curated for researchers and scientists, with a focus

on clear data presentation and detailed experimental methodologies.

Introduction to the Cerium-Nickel System
The Cerium-Nickel (Ce-Ni) binary system is of significant interest due to the formation of

multiple intermetallic compounds with diverse magnetic and structural properties.

Understanding the phase equilibria is crucial for the development of materials with applications

in areas such as hydrogen storage and permanent magnets. The Ce-Ni phase diagram is

characterized by the presence of six stable intermetallic compounds: Ce₇Ni₃, CeNi, CeNi₂,

CeNi₃, Ce₂Ni₇, and CeNi₅.

Invariant Reactions and Phase Equilibria
The Ce-Ni system exhibits several invariant reactions, including eutectic and peritectic

transformations. The intermetallic compounds Ce₇Ni₃, CeNi, and CeNi₅ melt congruently,

indicating they transform directly from a solid to a liquid of the same composition. In contrast,

CeNi₂, CeNi₃, and Ce₂Ni₇ form through peritectic reactions, where a liquid and a solid phase

react to form a new solid phase upon cooling.

Table 1: Invariant Reactions in the Cerium-Nickel System
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Reaction Type Temperature (°C)
Liquid
Composition (at.%
Ni)

Solid Phases in
Equilibrium (at.%
Ni)

Eutectic 485 26.0 (γ-Ce), Ce₇Ni₃

Eutectic 465 43.0 Ce₇Ni₃, CeNi

Peritectic 640 62.0 CeNi, CeNi₂

Peritectic 780 71.0 CeNi₂, CeNi₃

Peritectic 1040 79.0 Ce₂Ni₇, CeNi₅

Eutectic 1290 90.5 CeNi₅, (Ni)

Table 2: Melting Points and Crystal Structures of Intermetallic Compounds

Compound Melting Point (°C) Crystal System Space Group

Ce₇Ni₃ 510 (Congruent) Hexagonal P6₃/mcm

CeNi 690 (Congruent) Orthorhombic Cmcm

CeNi₂ 810 (Peritectic) Cubic Fd-3m

CeNi₃ 850 (Peritectic) Rhombohedral R-3m

Ce₂Ni₇ 1150 (Peritectic) Hexagonal P6₃/mmc

CeNi₅ 1350 (Congruent) Hexagonal P6/mmm

Experimental Protocols for Phase Diagram
Determination
The determination of the Ce-Ni phase diagram relies on a combination of experimental

techniques to identify phase boundaries and the nature of phase transformations.

Sample Preparation
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High-purity cerium (99.9%) and nickel (99.99%) are used as starting materials. The elements

are typically weighed to the desired compositions and arc-melted on a water-cooled copper

hearth under an inert argon atmosphere. To ensure homogeneity, the resulting alloy buttons are

flipped and re-melted several times. For equilibration, samples are sealed in quartz tubes

under vacuum and annealed at various temperatures for extended periods, followed by

quenching in cold water.

Differential Thermal Analysis (DTA)
DTA is employed to determine the temperatures of phase transitions such as eutectic,

peritectic, and congruent melting points.

Apparatus: A high-temperature differential thermal analyzer.

Sample Preparation: Small pieces of the annealed alloys (typically 50-100 mg) are placed in

alumina or tantalum crucibles.

Procedure:

The sample and an inert reference material (e.g., alumina) are heated and cooled at a

controlled rate, typically 5-20 K/min.

The experiments are conducted under a continuous flow of high-purity argon to prevent

oxidation.

The temperature difference between the sample and the reference is recorded as a

function of temperature. Exothermic and endothermic events, corresponding to phase

transformations, are identified from the resulting DTA curves.

X-Ray Diffraction (XRD)
XRD is used to identify the crystal structures of the different phases present in the alloys at

various compositions and temperatures.

Apparatus: A powder X-ray diffractometer.

Sample Preparation: The annealed and quenched alloy samples are crushed into a fine

powder.
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Procedure:

The powder sample is mounted on a sample holder.

The sample is irradiated with monochromatic X-rays (commonly Cu Kα radiation).

The intensity of the diffracted X-rays is measured as a function of the diffraction angle

(2θ).

The resulting diffraction patterns are compared with standard crystallographic databases

(e.g., the Powder Diffraction File) to identify the phases present. Rietveld refinement can

be used for quantitative phase analysis and to determine lattice parameters.

Scanning Electron Microscopy (SEM) with Energy
Dispersive X-ray Spectroscopy (EDX)
SEM-EDX is utilized to observe the microstructure of the alloys and to determine the chemical

composition of the constituent phases.

Apparatus: A scanning electron microscope equipped with an energy-dispersive X-ray

spectrometer.

Sample Preparation: The annealed samples are mounted in a conductive resin, ground with

SiC paper of decreasing grit size, and then polished with diamond paste to a mirror finish.

The samples may be etched to reveal the grain boundaries and phase morphology.

Procedure:

The polished sample is placed in the SEM chamber.

A high-energy beam of electrons is scanned across the surface of the sample.

The signals from backscattered electrons (BSE) are used to generate images that show

contrast based on the average atomic number of the phases (heavier elements appear

brighter).
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The characteristic X-rays emitted from the sample are collected by the EDX detector to

determine the elemental composition of the different phases observed in the

microstructure.

Logical Workflow for Phase Diagram Determination
The following diagram illustrates the logical workflow for experimentally determining a binary

phase diagram like that of Cerium-Nickel.
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Workflow for Ce-Ni Phase Diagram Determination
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Caption: Workflow for Ce-Ni Phase Diagram Determination.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Cerium-Nickel (Ce-
Ni) Phase Diagram]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15435425#cerium-nickel-1-4-phase-diagram-
interpretation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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